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Compound of Interest

Compound Name: (3S,5S)-3,5-Dimethylmorpholine

CAS No.: 154634-96-5

Cat. No.: B169821

Get Quote

Introduction: The Strategic Value of C₂-Symmetric
Chiral Morpholines
The morpholine heterocycle is a privileged scaffold in modern medicinal chemistry and drug

development, appearing in numerous FDA-approved therapeutics. When rendered in an

enantiomerically pure form, the morpholine ring offers a conformationally constrained

framework that can precisely orient substituents in three-dimensional space, enabling highly

specific interactions with biological targets. The (3S,5S)-3,5-Dimethylmorpholine isomer, a

C₂-symmetric molecule, is a particularly valuable chiral building block and auxiliary. Its

symmetry reduces the number of possible diastereomeric transition states in a reaction, often

leading to higher levels of stereochemical control.

This guide provides an in-depth exploration of the synthesis and application of (3S,5S)-3,5-
Dimethylmorpholine as a chiral auxiliary in the asymmetric synthesis of enantiomerically pure

compounds, with a focus on diastereoselective alkylation. The protocols and principles

described herein are designed for researchers, chemists, and drug development professionals

seeking to leverage this powerful tool for the construction of complex chiral molecules.
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PART 1: Synthesis of the Chiral Auxiliary
The practical application of (3S,5S)-3,5-Dimethylmorpholine begins with its own

enantioselective synthesis. While several routes exist for creating chiral morpholines, a general

and robust strategy involves the use of readily available chiral pool starting materials, such as

amino acids. A key methodology for producing enantiopure trans-3,5-disubstituted morpholines

has been developed, which can be adapted for this specific target.[1]

The strategy hinges on coupling a derivative of a chiral amino alcohol with a suitable C3

synthon. For (3S,5S)-3,5-Dimethylmorpholine, the synthesis would conceptually start from

(S)-Alaninol, which provides one of the required stereocenters.
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Caption: Conceptual workflow for the synthesis of the target chiral auxiliary.

PART 2: Application in Asymmetric Alkylation of
Carboxylic Acids
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(3S,5S)-3,5-Dimethylmorpholine serves as an effective chiral auxiliary for the

diastereoselective alkylation of carboxylic acid derivatives. The core principle follows a well-

established chemical logic analogous to the renowned Evans Asymmetric Alkylation.[2][3] The

auxiliary is first covalently attached to a prochiral carboxylic acid, forming a morpholine amide.

The chiral environment imposed by the auxiliary then directs the stereochemical outcome of

subsequent reactions on the acid moiety, before being cleaved to yield the desired

enantiomerically enriched product.

General Workflow for Asymmetric Alkylation
The process can be broken down into three critical stages: acylation, diastereoselective

alkylation, and auxiliary cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Stereoselective Synthesis Utilizing
(3S,5S)-3,5-Dimethylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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